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Compound of Interest

Compound Name: Carbenicillin

Cat. No.: B15559898 Get Quote

Introduction

Carbenicillin, a semi-synthetic penicillin antibiotic, is a crucial reagent in molecular biology and

microbiology laboratories.[1][2][3] It functions by inhibiting the synthesis of the bacterial cell

wall, specifically by preventing the cross-linking of peptidoglycan strands.[4][5] This action is

bactericidal, particularly against Gram-negative bacteria. In laboratory settings, carbenicillin is

frequently used as a selective agent in culture media to ensure the growth of cells, typically

bacteria, that have been successfully transformed with a plasmid conferring carbenicillin
resistance. A key advantage of carbenicillin over ampicillin is its enhanced stability, particularly

its resistance to degradation by β-lactamase enzymes and its stability in acidic conditions,

which reduces the occurrence of satellite colonies on selection plates.

Mechanism of Action

Carbenicillin belongs to the β-lactam class of antibiotics. Its mechanism of action involves the

acylation of the penicillin-sensitive transpeptidase C-terminal domain by opening the lactam

ring. This inactivation of the enzyme prevents the final step of peptidoglycan synthesis, which is

essential for maintaining the structural integrity of the bacterial cell wall. The weakened cell wall

ultimately leads to cell lysis and bacterial death.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and use of

carbenicillin stock solutions.
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Parameter Value Reference

Molecular Weight 422.4 g/mol

Stock Solution Concentration 50 - 100 mg/mL

Solvent Distilled water or 50% ethanol

Working Concentration 50 - 100 µg/mL

Storage Temperature (Powder) -20°C or 2-8°C

Storage Temperature (Stock

Solution)
-20°C

Stock Solution Stability at

-20°C
Up to 1 year

Sterilization Method 0.22 µm filter sterilization

Experimental Protocol: Preparation of 50 mg/mL
Carbenicillin Stock Solution
This protocol details the steps for preparing a 50 mg/mL stock solution of carbenicillin.

Materials:

Carbenicillin disodium salt powder

Sterile distilled water

Sterile conical tube (e.g., 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringe (e.g., 10-20 mL)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Analytical balance
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Vortex mixer

Procedure:

Weighing: In a sterile conical tube, accurately weigh out the desired amount of carbenicillin
disodium salt. For example, to prepare 10 mL of a 50 mg/mL stock solution, weigh 0.5 g of

carbenicillin.

Dissolving: Add a corresponding volume of sterile distilled water to the conical tube. For a 50

mg/mL solution, if you weighed 0.5 g of carbenicillin, add 10 mL of sterile distilled water.

Mixing: Cap the tube tightly and vortex until the carbenicillin powder is completely

dissolved. The solution should be clear.

Sterilization: Draw the carbenicillin solution into a sterile syringe. Attach a sterile 0.22 µm

syringe filter to the syringe.

Filtering: Dispense the solution through the filter into a new sterile conical tube. This process

sterilizes the stock solution without using heat, which can degrade the antibiotic.

Aliquoting: Dispense the sterile stock solution into smaller, sterile microcentrifuge tubes (e.g.,

1 mL aliquots). This prevents repeated freeze-thaw cycles of the entire stock.

Labeling and Storage: Clearly label the aliquots with the name of the reagent

(Carbenicillin), the concentration (50 mg/mL), the date of preparation, and your initials.

Store the aliquots at -20°C.

Visualizations
Caption: Workflow for preparing and using carbenicillin stock solution.
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Carbenicillin Mechanism of Action
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Caption: Mechanism of action of carbenicillin on bacterial cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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